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Compound of Interest

Compound Name: 5-(Chloromethyl)oxazole

Cat. No.: B069290 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides immediate and essential safety and

logistical information for 5-(Chloromethyl)oxazole (CAS No. 172649-57-9), including detailed

operational and disposal plans.

Chemical Identifier:

Name: 5-(Chloromethyl)oxazole

CAS Number: 172649-57-9

Molecular Formula: C₄H₄ClNO

Molecular Weight: 117.53 g/mol

Hazard Identification and Classification
5-(Chloromethyl)oxazole is a hazardous substance requiring careful handling.[1] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:
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Hazard Class GHS Pictogram(s) Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Danger

H302: Harmful if

swallowed.[1][2]

Skin Irritation

(Category 2)
GHS07 Danger

H315: Causes skin

irritation.[1][2]

Serious Eye Damage

(Category 1)
GHS05 Danger

H318: Causes serious

eye damage.[1][2]

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

GHS07 Danger

H335: May cause

respiratory irritation.[1]

[2][3]

Flammable Liquid

(Category 4)
None Warning

H227: Combustible

liquid.[1][2]

Note: GHS pictograms are representative based on hazard statements for similar compounds,

as a specific pictogram for 5-(Chloromethyl)oxazole was not found in the immediate search

results.

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE must be worn at all times when handling 5-
(Chloromethyl)oxazole.[3]

Eye Protection: Chemical safety goggles that meet ANSI Z87 standards are required.[4] If

there is a splash hazard, a face shield should also be worn.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are necessary to prevent

skin contact.[5] Gloves should be inspected before use and changed immediately if

contaminated.

Body Protection: A laboratory coat is required to protect skin and clothing.[5] For larger

quantities or when there is a significant risk of splashing, chemical-resistant coveralls, such

as Tychem 2000, are recommended.[6]
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Respiratory Protection: All work with 5-(Chloromethyl)oxazole should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[5] If exposure limits are

exceeded, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and

acid gases should be used.[4][6]

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air immediately.[3]

[7] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate

medical attention.[3][7]

Skin Contact

Immediately remove all contaminated clothing.

[3] Flush the affected skin with copious amounts

of water for at least 15 minutes.[8] If irritation

persists, seek medical attention.[4]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, holding the eyelids open.

[3][8] Remove contact lenses if present and

easy to do so.[3] Seek immediate medical

attention.[3]

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water.[3] Seek immediate medical attention.[7]

Spill and Leak Procedures
In the event of a spill, follow these step-by-step procedures.

For Minor Spills (less than 4 Liters):

Alert Personnel: Notify others in the immediate area of the spill.[9]
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Ensure Proper PPE: Before cleaning, ensure you are wearing the appropriate PPE as

outlined above.[10]

Contain the Spill: Use an inert, non-combustible absorbent material such as vermiculite,

sand, or earth to contain the spill.[5][9] Work from the outside of the spill inwards.[11]

Absorb the Material: Carefully collect the absorbed material using non-sparking tools and

place it into a designated, labeled container for hazardous waste.[5][10]

Decontaminate the Area: Clean the spill area with soap and water.[10] Collect all cleaning

materials and place them in the hazardous waste container.

Ventilate: Ensure the area is well-ventilated.

For Major Spills (greater than 4 Liters):

Evacuate: Immediately evacuate the area.[12]

Alert Emergency Services: Contact your institution's emergency response team or local

emergency services.

Isolate the Area: Close doors to the affected area to contain vapors.

Do Not Attempt to Clean: Await the arrival of trained emergency response personnel.

Disposal Plan
All waste containing 5-(Chloromethyl)oxazole must be treated as hazardous waste.

Waste Segregation: Collect all materials contaminated with 5-(Chloromethyl)oxazole,

including used PPE, absorbent materials, and empty containers, in a designated and clearly

labeled "Halogenated Organic Waste" container.[5]

Container Requirements: Waste containers must be made of a compatible material, be kept

closed except when adding waste, and stored in a secondary containment bin.[13]

Empty Containers: The first rinse of any empty containers must be collected and disposed of

as hazardous waste.[13]
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Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste.[5] Do not dispose

of this chemical down the drain or in regular trash.[5]

Below is a workflow diagram outlining the safe handling procedures for 5-
(Chloromethyl)oxazole.
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Start: Handling 5-(Chloromethyl)oxazole

Step 1: Don Appropriate PPE
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- Work in Fume Hood

Step 2: Chemical Handling
- Use in well-ventilated fume hood

- Avoid inhalation, ingestion, and skin contact

Spill Occurred?

Step 3a: Follow Spill Procedure
- Alert personnel

- Contain and absorb
- Decontaminate area

Yes

Step 3b: Waste Disposal
- Segregate into Halogenated Organic Waste

- Label container
- Contact EHS for pickup

No

Step 4: Decontamination
- Clean work area

- Remove and dispose of contaminated PPE

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-(Chloromethyl)oxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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